molecular formula C7H11ClN2 B2921960 5-(Chloromethyl)-3-ethyl-1-methylpyrazole CAS No. 1477762-95-0

5-(Chloromethyl)-3-ethyl-1-methylpyrazole

Cat. No. B2921960
CAS RN: 1477762-95-0
M. Wt: 158.63
InChI Key: MTUXCNMWXWDWEK-UHFFFAOYSA-N
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Description

“5-(Chloromethyl)-3-ethyl-1-methylpyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms . The “5-(Chloromethyl)” part suggests a chloromethyl group (-CH2Cl) attached to the 5th position of the pyrazole ring. The “3-ethyl” and “1-methyl” parts indicate ethyl (-C2H5) and methyl (-CH3) groups attached to the 3rd and 1st positions of the pyrazole ring, respectively .


Molecular Structure Analysis

The molecular structure of “5-(Chloromethyl)-3-ethyl-1-methylpyrazole” would consist of a pyrazole ring substituted with chloromethyl, ethyl, and methyl groups at the 5th, 3rd, and 1st positions, respectively . The exact spatial arrangement would depend on the specific synthesis conditions and the stereochemistry of the starting materials .


Chemical Reactions Analysis

As a pyrazole derivative, “5-(Chloromethyl)-3-ethyl-1-methylpyrazole” could potentially undergo a variety of chemical reactions. The chloromethyl group might be susceptible to nucleophilic substitution reactions, while the pyrazole ring could potentially participate in electrophilic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “5-(Chloromethyl)-3-ethyl-1-methylpyrazole” would depend on its molecular structure. As a pyrazole derivative, it might exhibit properties such as aromaticity, basicity, and reactivity towards electrophiles .

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is used as a pharmaceutical, its mechanism of action would depend on its interaction with biological targets .

Future Directions

The future directions for research on “5-(Chloromethyl)-3-ethyl-1-methylpyrazole” would depend on its potential applications. If it shows promising properties, it could be studied further for uses in various fields such as pharmaceuticals, agrochemicals, or materials science .

properties

IUPAC Name

5-(chloromethyl)-3-ethyl-1-methylpyrazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11ClN2/c1-3-6-4-7(5-8)10(2)9-6/h4H,3,5H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MTUXCNMWXWDWEK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NN(C(=C1)CCl)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11ClN2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

158.63 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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